![molecular formula C10H11Cl2NO2 B1469949 2-(2,6-dichlorophenoxy)-N,N-dimethylacetamide CAS No. 1623649-15-9](/img/structure/B1469949.png)
2-(2,6-dichlorophenoxy)-N,N-dimethylacetamide
Overview
Description
“2-(2,6-Dichlorophenoxy)acetic acid” is a compound that has been referenced in various sources . Its molecular formula is C8H6Cl2O3 and it has a molecular weight of 221.04 . It is typically stored in a dry room at room temperature and it is a solid in its physical form .
Molecular Structure Analysis
The molecular structure of “2-(2,6-Dichlorophenoxy)acetic acid” is represented by the formula C8H6Cl2O3 . For a similar compound, “Methyl 2-(2,6-dichlorophenoxy)acetate”, the molecular formula is C9H8Cl2O3 .
Mechanism of Action
Target of Action
A related compound, lofexidine, is known to act as a centrally acting alpha2-adrenergic agonist
Mode of Action
If it acts similarly to Lofexidine, it might interact with alpha2-adrenergic receptors, leading to changes in the nervous system . .
Biochemical Pathways
It’s known that enzymes catalyze the hydroxylation of Lofexidine and the opening of the imidazoline ring to form N-(2-aminoethyl)-2-(2,6-dichlorophenoxy)propanamide . This metabolite is deamidated and forms 2-(2,6-dichlorophenoxy) propionic acid and 2,6-dichlorophenol
Result of Action
If it acts similarly to Lofexidine, it might help mitigate symptoms associated with acute withdrawal from opioids . .
properties
IUPAC Name |
2-(2,6-dichlorophenoxy)-N,N-dimethylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO2/c1-13(2)9(14)6-15-10-7(11)4-3-5-8(10)12/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMPKCSMQVXTPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC1=C(C=CC=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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